Cas no 1065073-97-3 (N-Isopropyl 3-bromo-4-fluorobenzamide)

• Product Name: N-Isopropyl 3-bromo-4-fluorobenzamide
• CAS No: 1065073-97-3
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• MDL: MFCD11053795
• CID: 857899
• PubChem ID: 46738889
• Update Time: 2025-11-06

N-Isopropyl 3-bromo-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-N-isopropylbenzamide
• N-Isopropyl 3-bromo-4-fluorobenzamide
• QC-8005
• 3-Bromo-4-fluoro-N-(1-methylethyl)benzamide
• N-Isopropyl-3-bromo-4-fluorobenzamide
• AKOS015834321
• SCHEMBL25031639
• 3-bromo-4-fluoro-N-propan-2-ylbenzamide
• DB-371573
• MFCD11053795
• 3-Bromo-4-fluoro-N-(propan-2-yl)benzamide
• CS-0212217
• 1065073-97-3
• BS-23770
• DTXSID90674537

• MDL： MFCD11053795
• Inchi： 1S/C10H11BrFNO/c1-6(2)13-10(14)7-3-4-9(12)8(11)5-7/h3-6H,1-2H3,(H,13,14)
• InChI Key： OSVMIZLXXGLNLT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(NC(C)C)=O)F

Computed Properties

• Exact Mass: 259.00100
• Monoisotopic Mass: 259.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),
• PSA: 29.10000
• LogP: 3.11730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-Isopropyl 3-bromo-4-fluorobenzamide

N-Isopropyl 3-Bromo-4-Fluorobenzamide: Structural Features, Synthesis, and Emerging Applications in Medicinal Chemistry

N-Isopropyl 3-bromo-4-fluorobenzamide (CAS No. 1065073-97-3) is a halogenated aromatic amide derivative that has garnered significant attention in contemporary medicinal chemistry due to its unique structural motifs and versatile reactivity. The compound features a benzene ring substituted with a bromine atom at the meta position and a fluorine atom at the para position relative to the amide functional group. This strategic placement of halogens creates an electronically and sterically distinct scaffold, which has been exploited in the design of bioactive molecules targeting G protein-coupled receptors (GPCRs) and enzyme inhibition pathways.

The synthesis of N-isopropyl 3-bromo-4-fluorobenzamide typically involves nucleophilic aromatic substitution or transition-metal-catalyzed cross-coupling reactions. Recent studies have demonstrated that palladium(0)-catalyzed Buchwald-Hartwig amination provides an efficient route for constructing the amide linkage between the isopropylamine moiety and the bromofluorinated aromatic core. This methodology aligns with modern green chemistry principles by minimizing byproduct formation and improving atom economy compared to traditional acylation approaches.

In the context of drug discovery, 3-bromo-4-fluorobenzamide derivatives have emerged as privileged structures for modulating kinase activity. The bromine substituent enhances lipophilicity while maintaining metabolic stability, whereas the fluorine atom introduces subtle electronic effects that can improve binding affinity through C–H···F hydrogen bonding interactions with protein targets. A 2024 study published in JACS Au highlighted how such fluorinated scaffolds enable selective inhibition of phosphodiesterase (PDE) isoforms, offering therapeutic potential for neurodegenerative disorders.

The isopropyl substitution pattern in this compound plays a critical role in molecular recognition processes. Computational docking simulations reveal that the branched alkyl chain occupies hydrophobic pockets within receptor binding sites more effectively than linear analogs. This steric advantage has been leveraged in developing novel antiviral agents against SARS-CoV-2 variants, where optimized substituent positioning enhances viral protease inhibition through induced fit mechanisms.

From a synthetic biology perspective, N-isopropyl 3-bromo-4-fluorobenzamide serves as a valuable building block for constructing complex heterocyclic frameworks via cascade reactions. Recent advances in photoredox catalysis have enabled visible-light-mediated C–H functionalization of this scaffold, allowing for rapid access to polycyclic compounds with potential anti-cancer properties. These methodologies represent significant progress toward sustainable synthesis strategies required for pharmaceutical scale-up processes.

In material science applications, this compound's halogenated architecture contributes to unique electronic properties when incorporated into conjugated polymers. Research teams at ETH Zürich have demonstrated that bromine/fluorine co-substituted amides exhibit enhanced charge carrier mobility when used as hole-transport materials in perovskite solar cells. The bromine atoms facilitate intermolecular π-stacking interactions while maintaining appropriate bandgap energies for efficient photon harvesting.

The versatility of N-isopropyl 3-bromo-4-fluorobenzamide extends to agrochemical development as well. Field trials conducted in 2023 showed that derivatives based on this core structure demonstrate selective herbicidal activity against glyphosate-resistant weed species through inhibition of acetolactate synthase (ALS). The bromofluoro substitution pattern provides optimal balance between soil persistence and photodegradation rates under different environmental conditions.

An emerging area of investigation involves using this compound as a molecular probe for studying protein-ligand interactions via saturation transfer difference (STD) NMR spectroscopy. The distinct nuclear magnetic resonance signatures of both bromine and fluorine atoms allow researchers to quantitatively analyze binding modes with unprecedented resolution compared to traditional labeling techniques.

Ongoing research focuses on improving the aqueous solubility of this class of compounds through supramolecular assembly strategies. Self-assembly studies have revealed that hydrogen bonding between amide groups can be modulated by varying counterion selection during crystallization processes, leading to formation of nanoscale structures with enhanced bioavailability profiles.

In conclusion, the combination of strategic halogenation patterns and isopropyl substitution makes N-isopropyl 3-bromo-4-fluorobenzamide an exceptionally valuable platform compound across multiple scientific disciplines. Its continued exploration through innovative synthetic methodologies promises to yield new therapeutic agents, advanced materials, and fundamental insights into structure-property relationships governing molecular recognition phenomena.